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Compound of Interest

Compound Name: Sissotrin

Cat. No.: B208393 Get Quote

Abstract
Sissotrin, a naturally occurring isoflavonoid glycoside, has garnered interest within the

scientific community for its potential biological activities. As the 7-O-glucoside of Biochanin A,

its properties are intrinsically linked to its aglycone, yet it possesses distinct chemical and

physiological characteristics. This technical guide provides a comprehensive overview of the

chemical structure, properties, and known biological activities of Sissotrin. It is intended for

researchers, scientists, and professionals in drug development, offering a consolidated

resource of available data, experimental methodologies, and an exploration of related signaling

pathways.

Chemical Structure and Physicochemical Properties
Sissotrin, also known as Biochanin A 7-O-β-D-glucopyranoside, is classified as a flavonoid.[1]

Its structure consists of the isoflavone Biochanin A linked to a glucose molecule at the 7-carbon

position via a glycosidic bond.
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Property Value Reference

IUPAC Name

5-hydroxy-3-(4-

methoxyphenyl)-7-

[(2S,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-

yl]oxychromen-4-one

[1][2]

Synonyms
Sissotrine, Biochanin A 7-

glucoside, 5-Hydroxyl ononin
[3][4]

CAS Number 5928-26-7 [5]

Molecular Formula C22H22O10 [5]

Canonical SMILES

COC1=CC=C(C=C1)C2=COC

3=CC(=CC(=C3C2=O)O)OC4

C(C(C(C(O4)CO)O)O)O

[2]

Physicochemical Data
Property Value Reference

Molecular Weight 446.4 g/mol [5]

Appearance Yellow powder [6]

Melting Point 223 - 224.5 °C [3]

Solubility
Soluble in DMSO, Pyridine,

Methanol, Ethanol
[6]

Biological and Pharmacological Properties
Research into the specific biological and pharmacological effects of Sissotrin is ongoing. The

available literature suggests potential activities in antimicrobial and antioxidant domains, as

well as an influence on glucose metabolism. Much of the in-depth mechanistic understanding is

derived from studies on its aglycone, Biochanin A.
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Antimicrobial Activity
Sissotrin has demonstrated potent antimicrobial properties.[4][5] It is reported to be active

against yeasts, as well as Gram-positive and Gram-negative bacteria, with Minimum Inhibitory

Concentrations (MICs) in the range of 32-256 μg/mL.[4][5]

The following is a generalized protocol for determining the Minimum Inhibitory Concentration

(MIC) of a compound like Sissotrin against bacteria.

Preparation of Inoculum: A fresh culture of the test microorganism is grown on an

appropriate medium. The culture is then diluted in sterile broth to achieve a standardized

concentration, typically adjusted to a 0.5 McFarland standard.

Preparation of Sissotrin Dilutions: A stock solution of Sissotrin is prepared in a suitable

solvent (e.g., DMSO). Serial two-fold dilutions of the stock solution are then made in a 96-

well microtiter plate with broth to achieve the desired concentration range.

Inoculation: Each well containing the diluted Sissotrin is inoculated with the standardized

microbial suspension.

Controls: Positive controls (broth with inoculum, no Sissotrin) and negative controls (broth

only) are included on each plate.

Incubation: The microtiter plates are incubated at an appropriate temperature (e.g., 37°C) for

16-24 hours.

Determination of MIC: The MIC is determined as the lowest concentration of Sissotrin that

completely inhibits visible growth of the microorganism. Growth can be assessed visually or

by using a growth indicator dye like resazurin.

Antioxidant Activity
As a flavonoid, Sissotrin is expected to possess antioxidant properties. While specific IC50

values for Sissotrin are not widely reported in the readily available literature, the antioxidant

potential of isoflavones is well-documented.

This protocol describes a common method for evaluating the in vitro antioxidant activity of a

compound.
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Preparation of DPPH Solution: A stock solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) is

prepared in methanol or ethanol to a concentration of approximately 0.1 mM.

Preparation of Sissotrin Samples: A stock solution of Sissotrin is prepared and serially

diluted to obtain a range of concentrations.

Reaction Mixture: In a 96-well plate or spectrophotometer cuvettes, a fixed volume of the

DPPH solution is added to each of the Sissotrin dilutions.

Incubation: The reaction mixtures are incubated in the dark at room temperature for a

specified period, typically 30 minutes.

Absorbance Measurement: The absorbance of each solution is measured at the wavelength

of maximum absorbance for DPPH (approximately 517 nm).

Calculation of Scavenging Activity: The percentage of DPPH radical scavenging activity is

calculated using the following formula: % Scavenging = [(A_control - A_sample) / A_control] *

100 where A_control is the absorbance of the DPPH solution without the sample, and

A_sample is the absorbance of the DPPH solution with the Sissotrin sample.

IC50 Determination: The IC50 value, which is the concentration of the sample required to

scavenge 50% of the DPPH radicals, is determined by plotting the percentage of scavenging

activity against the sample concentrations.

Effect on Glucose Metabolism
A study investigating the components of Pterospartum tridentatum found that Sissotrin, when

administered to rats at a dose of 100 mg/kg, impaired glucose tolerance in an oral glucose

tolerance test. This is in contrast to another flavonoid, isoquercitrin, from the same plant which

showed an antihyperglycemic effect.

The following is a general outline of an OGTT protocol in a rodent model.

Animal Acclimatization and Fasting: Wistar rats are acclimatized to the laboratory conditions.

Prior to the test, the animals are fasted overnight (typically 12-16 hours) with free access to

water.
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Baseline Blood Glucose Measurement: A baseline blood sample is collected from the tail

vein to measure the fasting blood glucose level.

Administration of Sissotrin: Sissotrin, suspended in a suitable vehicle, is administered

orally by gavage at a predetermined dose (e.g., 100 mg/kg body weight).

Glucose Challenge: After a specific time following the administration of the test compound

(e.g., 30 minutes), a glucose solution (e.g., 2 g/kg body weight) is administered orally.

Blood Glucose Monitoring: Blood samples are collected from the tail vein at various time

points after the glucose challenge (e.g., 30, 60, 90, and 120 minutes).

Data Analysis: Blood glucose levels at each time point are measured using a glucometer.

The data is plotted as blood glucose concentration versus time, and the area under the curve

(AUC) is calculated to assess glucose tolerance. An increased AUC in the Sissotrin-treated

group compared to the control group indicates impaired glucose tolerance.

Signaling Pathways (Inferred from Biochanin A)
Direct research on the specific signaling pathways modulated by Sissotrin is limited. However,

extensive research on its aglycone, Biochanin A, provides valuable insights into the potential

mechanisms of action. It is important to note that the glycosylation of Sissotrin may affect its

bioavailability, metabolism, and ultimately, its interaction with cellular targets. The following

diagrams illustrate signaling pathways known to be influenced by Biochanin A.
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Figure 1: Postulated inhibitory effects of Biochanin A on HER-2 signaling pathways in cancer

cells.
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Figure 2: Proposed mechanism of Biochanin A-induced apoptosis via the mitochondrial

pathway.

Conclusion and Future Directions
Sissotrin is an isoflavonoid with demonstrated antimicrobial activity and an observed effect on

glucose metabolism. While its structural relationship to Biochanin A provides a foundation for

understanding its potential biological activities, further research is imperative to delineate the

specific mechanisms of action of Sissotrin itself. Future studies should focus on obtaining

precise quantitative data for its antioxidant and antimicrobial properties against a broader range

of organisms. Elucidating the signaling pathways directly modulated by Sissotrin, as opposed

to its aglycone, will be crucial for determining its therapeutic potential. The contrasting effects of

Sissotrin and isoquercitrin on glucose tolerance also warrant further investigation to

understand the structure-activity relationships that govern the metabolic effects of flavonoids.

This technical guide serves as a foundational resource to encourage and inform such future

research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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